Cas no 24833-31-6 (7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID)

• Product Name: 7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID
• CAS No: 24833-31-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD10687189
• CID: 855359
• PubChem ID: 14722819
• Update Time: 2025-05-19

7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID
• 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• 1,2,3,4-tetrahydro-7-methoxy-2-naphthalenecarboxylic acid
• 1.2.3.4-Tetrahydro-7-methoxynapht-2-oic acid
• 2-Naphthalenecarboxylic acid,1,2,3,4-tetrahydro-7-methoxy
• 7-methoxy-1,2,3,4-tetrahydro-(2R)-2-naphthoic acid
• 7-methoxy-1,2,3,4-tetrahydro-2-naphthoic acid
• 7-methoxy-1,2,3,4tetrahydronaphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-7-methoxy-
• ZDULJHJAQFHUJX-UHFFFAOYSA-N
• AKOS017555160
• MFCD10687189
• DB-115958
• CS-0200130
• 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-carboxylic acid
• SCHEMBL345882
• AS-37955
• 24833-31-6
• EN300-304650
• DTXSID50563372

• MDL： MFCD10687189
• Inchi： 1S/C12H14O3/c1-15-11-5-4-8-2-3-9(12(13)14)6-10(8)7-11/h4-5,7,9H,2-3,6H2,1H3,(H,13,14)
• InChI Key： ZDULJHJAQFHUJX-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=C(C=CC=2CC1)OC)=O

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 46.53000
• LogP: 1.88470

7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID

7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID (CAS No. 24833-31-6): An Overview of Its Structure, Properties, and Applications

7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID (CAS No. 24833-31-6) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industry. This compound is characterized by its aromatic ring system and the presence of a methoxy group and a carboxylic acid functional group. The combination of these features imparts specific chemical and physical properties that make it a valuable molecule in pharmaceuticals, materials science, and synthetic chemistry.

The molecular formula of 7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID is C₁₁H₁₄O₃, and its molecular weight is approximately 194.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In terms of its chemical structure, the presence of the methoxy group at the 7-position of the tetrahydro-naphthalene ring system provides electron-donating properties that influence the compound's reactivity and stability. The carboxylic acid group at the 2-position adds polarity and potential for hydrogen bonding, which are crucial for its interactions with biological systems and other molecules.

7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID has been extensively studied for its potential applications in pharmaceutical research. Recent studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs to treat conditions such as arthritis and chronic pain. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the inflammatory pathway.

Beyond its pharmaceutical applications, 7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID has also found use in materials science. Its unique structure makes it an excellent building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a precursor for the synthesis of polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as aerospace engineering and electronics.

In synthetic chemistry, 7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity can be fine-tuned through various functional group transformations, allowing chemists to create a wide range of derivatives with diverse functionalities. This versatility has led to its widespread use in academic and industrial laboratories for the development of new compounds with potential applications in medicine and materials science.

The safety profile of 7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID is an important consideration for its use in various applications. While it is generally considered safe when handled properly under laboratory conditions, appropriate safety measures should be followed to prevent exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible substances to maintain its stability and purity.

In conclusion, 7-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID (CAS No. 24833-31-6) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure endows it with valuable properties that make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.